3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide

• Molecular Formula: C17H17BrN2O
• Molecular Weight: 345.2 g/mol
• IUPAC Name: 3-bromo-N-(3-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C17H17BrN2O/c18-14-6-3-5-13(11-14)17(21)19-15-7-4-8-16(12-15)20-9-1-2-10-20/h3-8,11-12H,1-2,9-10H2,(H,19,21)
• InChI Key: CQWBFWKCUCSLDZ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)Br
• Canonical SMILES: C1CCN(C1)C2=CC=CC(=C2)NC(=O)C3=CC(=CC=C3)Br

Description

3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide, also known as BPB, is a chemical compound that has gained attention in scientific research due to its unique properties. BPB is a potent inhibitor of the TRPA1 ion channel, which is involved in pain and inflammation pathways.

Scientific Research Applications

3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide has been studied extensively for its potential use in pain and inflammation research. It has been shown to inhibit the TRPA1 ion channel, which is involved in the sensation of pain and inflammation. This compound has also been studied for its potential use in treating certain types of cancer, as it has been shown to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide works by binding to the TRPA1 ion channel, which is found on sensory neurons involved in pain and inflammation pathways. By inhibiting this ion channel, this compound can reduce the sensation of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines in the body, as well as reduce the activity of certain enzymes involved in inflammation pathways. This compound has also been shown to reduce the activity of certain cancer-related proteins, leading to a reduction in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide has several advantages for use in lab experiments. It is a potent inhibitor of the TRPA1 ion channel, making it a useful tool for studying pain and inflammation pathways. It is also relatively easy to synthesize, making it readily available for use in experiments. However, this compound does have limitations. It can be toxic at high concentrations, and its effects on other ion channels and proteins are not well understood.

Future Directions

There are several future directions for research involving 3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide. One area of interest is its potential use in treating chronic pain and inflammation. This compound's ability to inhibit the TRPA1 ion channel makes it a promising candidate for developing new pain medications. Another area of interest is its potential use in cancer treatment. This compound's ability to inhibit cancer cell growth and proliferation could lead to the development of new cancer therapies. Additionally, further research is needed to understand this compound's effects on other ion channels and proteins, as well as its toxicity profile.

Synthesis Methods

3-bromo-N-[3-(1-pyrrolidinyl)phenyl]benzamide can be synthesized through a multi-step process involving the reaction of 3-bromoaniline with pyrrolidine, followed by the addition of benzoyl chloride. The resulting compound is purified through chromatography to obtain pure this compound.